Cas no 1070894-20-0 ((2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid)

(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid is a boronic acid derivative featuring a benzyloxycarbonyl (Cbz)-protected amine group ortho to the boronic acid moiety. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid functionality enables efficient carbon-carbon bond formation with aryl or vinyl halides. The Cbz-protected amine enhances stability while allowing selective deprotection for further functionalization. Its structural design makes it useful in pharmaceutical and materials science research, particularly for constructing complex molecules with precise stereochemical control. The compound exhibits good solubility in common organic solvents, facilitating its use in synthetic applications. Care should be taken to store it under inert conditions to preserve reactivity.

(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid structure

1070894-20-0 structure

Product Name:(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid

CAS No:1070894-20-0

MF:C₁₅H₁₆BNO₄

MW:285.102844238281

CID:1034498

PubChem ID:71302118

Update Time:2025-10-29

(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid
- [2-(phenylmethoxycarbonylaminomethyl)phenyl]boronic acid
- 2-((benzyloxycarbonylamino)methyl)phenylboronic acid
- AB59607
- AK131401
- KB-13403
- RL00310
- DB-312419
- C15H16BNO4
- J-505254
- 1070894-20-0
- (2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronicacid
- DTXSID70744520
- [2-({[(Benzyloxy)carbonyl]amino}methyl)phenyl]boronic acid
- Inchi： 1S/C15H16BNO4/c18-15(21-11-12-6-2-1-3-7-12)17-10-13-8-4-5-9-14(13)16(19)20/h1-9,19-20H,10-11H2,(H,17,18)
- InChI Key： LVQHJRBYUATSLI-UHFFFAOYSA-N
- SMILES： O(C(NCC1C=CC=CC=1B(O)O)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 285.1172382g/mol
Monoisotopic Mass: 285.1172382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.8Å²

(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019111767-1g	(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid	1070894-20-0	95%	1g	$453.44	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756238-1g	(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid	1070894-20-0	95%	1g	￥4284.00	2024-08-09

(2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Additional information on (2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid

Recent Advances in the Application of (2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid (CAS: 1070894-20-0) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (2-((((Benzyloxy)carbonyl)amino)methyl)phenyl)boronic acid (CAS: 1070894-20-0) has emerged as a promising compound in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This research brief synthesizes the latest findings regarding its applications, mechanism of action, and potential therapeutic implications.

Recent studies have highlighted the compound's role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, particularly in the synthesis of complex bioactive molecules. Its bifunctional nature, combining both boronic acid and protected amine moieties, enables selective conjugation with various biomolecules while maintaining stability under physiological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing proteolysis-targeting chimeras (PROTACs) for targeted protein degradation.

Structural analyses reveal that the benzyloxycarbonyl (Cbz) protecting group in 1070894-20-0 provides enhanced solubility in organic solvents while maintaining compatibility with aqueous reaction conditions. This dual solubility profile has been exploited in recent drug discovery campaigns, particularly for the development of boron-containing kinase inhibitors. The compound's ability to form reversible covalent bonds with diols and other nucleophiles has also been leveraged in sensor development and carbohydrate recognition systems.

In pharmaceutical applications, researchers have utilized 1070894-20-0 as a building block for novel antibiotic candidates. A 2024 study in ACS Infectious Diseases reported its incorporation into β-lactamase inhibitors, demonstrating improved potency against resistant bacterial strains. The boronic acid moiety facilitates interaction with active-site serine residues, while the aromatic system enhances membrane permeability.

Ongoing research explores the compound's potential in cancer therapeutics, particularly as a component of boron neutron capture therapy (BNCT) agents. Preliminary in vitro studies show selective accumulation in tumor cells, with the Cbz group serving as a cleavable linker for drug release. The compound's stability profile and low cytotoxicity at therapeutic concentrations make it particularly attractive for these applications.

Future research directions include optimization of the compound's pharmacokinetic properties through structural modifications and exploration of its applications in targeted drug delivery systems. The unique combination of chemical reactivity and biological compatibility positions 1070894-20-0 as a valuable tool for both medicinal chemistry and chemical biology research.